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Compound of Interest

Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

An In-depth Technical Guide to 2,2'-Dinitrobibenzyl

This technical guide provides a comprehensive overview of 2,2'-Dinitrobibenzyl, a key
intermediate in pharmaceutical synthesis. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, synthesis,
and analytical characterization.

Alternative Names and Synonyms

2,2'-Dinitrobibenzyl is known by a variety of names in chemical literature and databases.
Understanding these synonyms is crucial for effective literature searches and chemical
sourcing.

1,1'-(1,2-Ethanediyl)bis(2-nitrobenzene)[1]
e 1,2-Bis(2-nitrophenyl)ethane[2][3]

e Benzene, 1,1'-(1,2-ethanediyl)bis[2-nitro-[2]
e Bibenzyl, 2,2'-dinitro-[2]
 Bis(o-nitrobenzyl)[4]

 Dinitro-2,2' dibenzyl[5]
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» 0,0'-Dinitrobibenzyl[5]

e 0,0'-Dinitrodibenzyl[4][5]

Chemical and Physical Properties

A summary of the key quantitative data for 2,2'-Dinitrobibenzyl is presented in the table below

for easy reference and comparison.

Property Value Source

CAS Number 16968-19-7 --INVALID-LINK--
Molecular Formula C14H12N204 --INVALID-LINK--
Molecular Weight 272.26 g/mol --INVALID-LINK--
Melting Point 122-123 °C --INVALID-LINK--
Boiling Point 391.6+22.0 °C (Predicted) --INVALID-LINK--
Density 1.317+0.06 g/cm3 (Predicted) --INVALID-LINK--
Appearance Light yellow powder --INVALID-LINK--

Sparingly soluble in water;
Solubility soluble in organic solvents like  --INVALID-LINK--

ethanol and acetone.

Experimental Protocols
Synthesis of 2,2'-Dinitrobibenzyl

2,2'-Dinitrobibenzyl is a key intermediate in the synthesis of the antiepileptic drug

Carbamazepine. A common synthetic route involves the following steps:

o Condensation: o-Nitrotoluene reacts with o-nitrobenzaldehyde in the presence of a base

(e.g., potassium hydroxide) and a solvent (e.g., dimethyl sulfoxide) to form 1,2-bis(2-

nitrophenyl)ethanol.
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» Halogenation: The resulting diol is then halogenated, for example, using phosphorus
tribromide in dichloromethane, to yield 1,2-bis(2-nitrophenyl)bromoethane.

e Reduction: Finally, debromination of 1,2-bis(2-nitrophenyl)bromoethane using a reducing
agent like sodium borohydride in a solvent such as diethylene glycol dimethyl ether affords
2,2'-Dinitrobibenzyl.

A detailed experimental protocol can be adapted from the procedures outlined in various
patents describing the preparation of Carbamazepine intermediates.

Analytical Characterization

The identity and purity of 2,2'-Dinitrobibenzyl can be determined using a combination of
analytical techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS):

o Sample Preparation: Dissolve a small amount of the sample in a suitable volatile organic
solvent (e.g., acetone or dichloromethane).

o GC Conditions: A non-polar capillary column (e.g., DB-5ms) is typically used. The oven
temperature program would start at a low temperature (e.g., 100 °C) and ramp up to a
higher temperature (e.g., 280 °C) to ensure the separation of the analyte from any
impurities.

o MS Conditions: Electron ionization (El) at 70 eV is a standard method. The mass
spectrometer will detect the molecular ion and characteristic fragmentation patterns of
2,2'-Dinitrobibenzyl.

» High-Performance Liquid Chromatography (HPLC):
o Sample Preparation: Dissolve the sample in the mobile phase.

o HPLC Conditions: A reverse-phase C18 column is commonly employed with a mobile
phase consisting of a mixture of acetonitrile and water or methanol and water. A UV
detector set at a wavelength where the nitroaromatic chromophores absorb strongly (e.g.,
254 nm) is used for detection.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCIs or DMSO-
de).

o 'H NMR: The proton NMR spectrum will show characteristic signals for the aromatic
protons and the methylene protons of the ethyl bridge.

o 18C NMR: The carbon NMR spectrum will provide information on the number of unique
carbon atoms in the molecule, corresponding to the aromatic and aliphatic carbons.

Diagrams
Synthetic Pathway of Carbamazepine via 2,2'-
Dinitrobibenzyl

Caption: Synthesis of Carbamazepine from o-nitrotoluene and o-nitrobenzaldehyde.

Analytical Workflow for 2,2'-Dinitrobibenzyl
Characterization

Caption: General workflow for the analytical characterization of 2,2'-Dinitrobibenzyl. General
workflow for the analytical characterization of 2,2'-Dinitrobibenzyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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